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Compound of Interest

Compound Name: 3-Cyclopentylpropanal

Cat. No.: B1600739 Get Quote

This technical guide provides a comprehensive overview of 3-Cyclopentylpropanal, a
versatile aldehyde with significant applications in the chemical and pharmaceutical industries.

The document details its chemical identity, physicochemical properties, synthesis protocols,

and its role as a valuable intermediate in organic synthesis. This guide is intended for

researchers, scientists, and professionals in drug development and fine chemical synthesis.

Chemical Identity
IUPAC Name: 3-cyclopentylpropanal[1]

CAS Number: 6053-89-0[1][2]

Physicochemical Properties
The following table summarizes the key physicochemical properties of 3-
Cyclopentylpropanal.
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Property Value Reference

Molecular Formula C₈H₁₄O [1][2]

Molecular Weight 126.20 g/mol [1][3]

Appearance Liquid [2]

Purity ≥ 95% (NMR) [2]

Flash Point 82 °C (179.6 °F) - closed cup [3]

InChI
1S/C8H14O/c9-7-3-6-8-4-1-2-

5-8/h7-8H,1-6H2
[1][3]

InChIKey
UWAOHFMOWBQIJH-

UHFFFAOYSA-N
[1][3]

SMILES C1CCC(C1)CCC=O [1]

Applications in Research and Development
3-Cyclopentylpropanal is a valuable intermediate in various fields due to its unique molecular

structure, which combines a reactive aldehyde group with a cyclopentyl moiety.

Flavor and Fragrance Industry: This compound is utilized as an ingredient in the formulation

of flavors and fragrances, contributing a distinct scent profile to consumer products.[2]

Pharmaceutical Development: It serves as a building block in the synthesis of diverse

pharmaceutical compounds. The cyclopentyl group is a desirable feature in medicinal

chemistry as it can enhance the potency and selectivity of drug candidates.[2]

Organic Synthesis: Researchers employ 3-Cyclopentylpropanal in various organic

reactions to create more complex molecules. Its aldehyde functionality allows for a wide

range of chemical transformations.[2]

Experimental Protocols
1. Synthesis of 3-Cyclopentylpropanal
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A common method for the synthesis of 3-Cyclopentylpropanal involves the oxidation of the

corresponding alcohol, 3-cyclopentylpropan-1-ol.

Starting Material: 3-Cyclopentylpropan-1-ol

Reagent: Pyridinium chlorochromate (PCC)

Solvent: Dichloromethane (CH₂Cl₂)

Procedure:

Dissolve 3-cyclopentylpropan-1-ol in dichloromethane in a round-bottom flask.

Add pyridinium chlorochromate (PCC) to the solution in portions while stirring.

Allow the reaction mixture to stir at room temperature for several hours until the oxidation is

complete (monitoring by TLC is recommended).

Upon completion, dilute the reaction mixture with diethyl ether and filter it through a pad of

silica gel to remove the chromium salts.

Wash the silica gel pad with additional diethyl ether.

Combine the organic filtrates and remove the solvent under reduced pressure using a rotary

evaporator to yield the crude 3-Cyclopentylpropanal.

The crude product can be further purified by distillation under reduced pressure.

2. Analytical Characterization

The identity and purity of the synthesized 3-Cyclopentylpropanal can be confirmed using

standard analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can be

used to confirm the molecular structure of the compound.

Gas Chromatography-Mass Spectrometry (GC-MS): This technique is suitable for assessing

the purity of the aldehyde and confirming its molecular weight.
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Visualizations
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Caption: Synthetic pathway for 3-Cyclopentylpropanal via oxidation.
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Caption: Role of 3-Cyclopentylpropanal as a synthetic intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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